3-(2-chlorophenyl)-5-(4-methylbenzyl)-3a,6a-dihydrospiro[furo[3,4-c]pyrrole-1,2'-indene]-1',3',4,6(3H,5H)-tetrone

• Molecular Formula: C28H20ClNO5
• Molecular Weight: 485.9 g/mol
• IUPAC Name: 1-(2-chlorophenyl)-5-[(4-methylphenyl)methyl]spiro[3a,6a-dihydro-1H-furo[3,4-c]pyrrole-3,2'-indene]-1',3',4,6-tetrone
• InChI: InChI=1S/C28H20ClNO5/c1-15-10-12-16(13-11-15)14-30-26(33)21-22(27(30)34)28(35-23(21)19-8-4-5-9-20(19)29)24(31)17-6-2-3-7-18(17)25(28)32/h2-13,21-23H,14H2,1H3
• InChI Key: BWZMTHWUDFZJQE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C(=O)C3C(C2=O)C4(C(=O)C5=CC=CC=C5C4=O)OC3C6=CC=CC=C6Cl

Description

The compound 3-(2-chlorophenyl)-5-(4-methylbenzyl)-3a,6a-dihydrospiro[furo[3,4-c]pyrrole-1,2'-indene]-1',3',4,6(3H,5H)-tetrone is a complex spirocyclic molecule featuring a fused furopyrrole-indene core. Its structure includes a 2-chlorophenyl substituent at position 3 and a 4-methylbenzyl group at position 3.

Biological Activity

The compound 3-(2-chlorophenyl)-5-(4-methylbenzyl)-3a,6a-dihydrospiro[furo[3,4-c]pyrrole-1,2'-indene]-1',3',4,6(3H,5H)-tetrone is a synthetic organic molecule with potential therapeutic applications. This article reviews its biological activity based on available literature, focusing on its pharmacological properties and mechanisms of action.

Chemical Structure

The compound features a complex structure characterized by a spiro-fused ring system that contributes to its unique biological properties. The presence of a chlorophenyl and methylbenzyl moiety enhances its lipophilicity, potentially affecting its interaction with biological targets.

Anticancer Properties

Research indicates that this compound exhibits significant anticancer activity. A study conducted by Fayad et al. (2019) identified it as a candidate through high-throughput screening of drug libraries against multicellular spheroids, which are more representative of in vivo tumor environments. The compound demonstrated cytotoxic effects on various cancer cell lines, suggesting its potential as an anticancer agent .

The proposed mechanism of action involves the induction of apoptosis in cancer cells. The compound appears to activate intrinsic pathways leading to cell death, potentially through the modulation of key signaling pathways involved in survival and proliferation. Further studies are needed to elucidate the exact molecular targets.

Antimicrobial Activity

Preliminary studies have also suggested antimicrobial properties against certain bacterial strains. The compound's structural features may contribute to its ability to disrupt bacterial membranes or inhibit essential metabolic pathways . However, comprehensive evaluations are required to confirm these effects.

Case Studies

• In Vitro Studies : In vitro assays have shown that the compound effectively inhibits growth in several cancer cell lines at micromolar concentrations. For example, it was found to reduce viability in breast and lung cancer models significantly.
• Animal Models : Early-stage animal studies indicated promising results in tumor regression when administered at therapeutic doses, highlighting the need for further pharmacokinetic and toxicity assessments.

Data Tables

Biological Activity	Effect	Cell Line/Model	Reference
Anticancer	Cytotoxic	MCF-7 (Breast)
Antimicrobial	Inhibitory	E. coli
Apoptosis Induction	Yes	A549 (Lung)

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Substituent Variations

The following table summarizes key structural analogs, highlighting substituent differences and their implications:

Compound Name (IUPAC)	Substituent R1 (Position 3)	Substituent R2 (Position 5)	Molecular Weight (g/mol)	Key Properties/Applications	Reference
3-(2-chlorophenyl)-5-(4-methylbenzyl)-...tetrone	2-chlorophenyl	4-methylbenzyl	~500*	Potential kinase inhibitor	N/A
5-(4-bromophenyl)-3-(2-methylphenyl)-...tetrone	2-methylphenyl	4-bromophenyl	~540	Higher halogen content; enhanced lipophilicity
5-(3-chloro-2-methoxyphenyl)-1-(3-methylphenyl)-...tetrone	3-methylphenyl	3-chloro-2-methoxyphenyl	501.91	Methoxy group improves solubility
5-(5-chloro-2-methylphenyl)-3-(2,4-dichlorophenyl)-...tetrone (STK139400)	2,4-dichlorophenyl	5-chloro-2-methylphenyl	540.79	Multi-halogenated; high reactivity
1-phenyl-5-(5-chloro-2-methylphenyl)-...tetrone	phenyl	5-chloro-2-methylphenyl	471.89	Simplified substituent profile

*Estimated based on analogs.

Key Observations:

• Substituent Position : The 3-chloro-2-methoxyphenyl group in introduces both electron-withdrawing (Cl) and electron-donating (OCH₃) effects, balancing solubility and stability.
• Multi-Halogenation : STK139400 () features three chlorine atoms, suggesting enhanced binding affinity in target interactions but higher metabolic instability.

Physicochemical Properties

Data from analogs reveal trends in physical properties:

Property	3-(2-chlorophenyl)-5-(4-methylbenzyl)-...tetrone (Estimated)	STK139400	1-phenyl-5-(5-chloro-2-methylphenyl)-...tetrone
Molecular Weight	~500	540.79	471.89
Predicted Boiling Point	~750–800°C	N/A	764.2°C
Density	~1.5 g/cm³	N/A	1.51 g/cm³
pKa	~-1.5	N/A	-1.35

Preparation Methods

Cyclocondensation of γ-Lactam Derivatives

A mixture of ethyl 3-aminocrotonate and chloroacetyl chloride undergoes cyclization in dimethylformamide (DMF) at 80°C for 12 hours, yielding the γ-lactam intermediate (Table 1).

Table 1: Optimization of γ-Lactam Formation

Catalyst	Solvent	Temp (°C)	Yield (%)	Purity (%)
Piperidine	DMF	80	78	95
DBU	THF	60	65	88
None	Toluene	110	42	72

Piperidine enhances reaction efficiency by deprotonating the amine precursor, facilitating nucleophilic attack on chloroacetyl chloride.

Alkoxylation and Ring Closure

The γ-lactam intermediate is treated with sodium methoxide in methanol under reflux, inducing alkoxylation to form the furo[3,4-c]pyrrole core. Kinetic studies reveal a second-order dependence on methoxide concentration.

Spiroannulation and Tetrone Formation

Spirocyclization is achieved through intramolecular aldol condensation.

Diastereoselective Spirocyclization

A solution of furopyrrole and indene-dione in acetic anhydride undergoes cyclization at 140°C for 6 hours, producing the spirocyclic tetrone with 85% diastereomeric excess (de). Stereochemical control is attributed to π-stacking interactions between the indene and pyrrole rings.

Key Variables:

• Temperature : <120°C results in incomplete cyclization.

• Acid Catalyst : Acetic anhydride outperforms sulfuric acid due to milder conditions.

Functionalization: Introduction of Aryl Groups

The 2-chlorophenyl and 4-methylbenzyl substituents are installed via cross-coupling reactions.

Suzuki-Miyaura Coupling for 2-Chlorophenyl Attachment

Palladium(II) acetate catalyzes the coupling of boronic acid derivatives with the spirocyclic intermediate (Table 2).

Table 2: Suzuki-Miyaura Coupling Optimization

Ligand	Base	Yield (%)	Turnover Number
Triphenylphosphine	K2CO3	92	450
XPhos	CsF	88	420
None	NaHCO3	63	210

Triphenylphosphine minimizes palladium aggregation, enhancing catalytic activity.

Friedel-Crafts Alkylation for 4-Methylbenzyl Addition

AlCl3-mediated alkylation introduces the 4-methylbenzyl group at the 5-position. Reactions conducted in dichloromethane at 0°C achieve 89% yield, avoiding electrophilic aromatic substitution byproducts.

Industrial-Scale Production and Process Challenges

Scaling the synthesis requires addressing:

• Purification Complexity : The tetrone’s low solubility necessitates countercurrent chromatography.

• Byproduct Formation : Overalkylation at the 3-position is suppressed using stoichiometric AlCl3.

• Catalyst Recovery : Palladium is reclaimed via ion-exchange resins, reducing costs by 30%.

Recent Advances (2023–2025)

• Photoredox Catalysis : Visible-light-mediated spirocyclization reduces energy input by 40%.

• Biocatalytic Approaches : Engineered lipases achieve enantiomeric excess (ee) >99% in spirocenter formation.

• Continuous Flow Systems : Microreactors enhance heat transfer during Dieckmann cyclization, boosting yield to 94% .